Cas no 1361797-46-7 (Dimethyl-(2',5'-dichloro-5-fluoro-biphenyl-3-yl)-amine)

• Product Name: Dimethyl-(2',5'-dichloro-5-fluoro-biphenyl-3-yl)-amine
• CAS No: 1361797-46-7
• MF: C₁₄H₁₂Cl₂FN
• MW: 284.156185150146
• CID: 4994236
• Update Time: 2025-06-15

Dimethyl-(2',5'-dichloro-5-fluoro-biphenyl-3-yl)-amine Chemical and Physical Properties

Names and Identifiers

• Dimethyl-(2',5'-dichloro-5-fluoro-biphenyl-3-yl)-amine

• Inchi： 1S/C14H12Cl2FN/c1-18(2)12-6-9(5-11(17)8-12)13-7-10(15)3-4-14(13)16/h3-8H,1-2H3
• InChI Key： FAQBUSIGAQIVAF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1=CC(=CC(=C1)N(C)C)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 5.4
• Topological Polar Surface Area: 3.2

Additional information on Dimethyl-(2',5'-dichloro-5-fluoro-biphenyl-3-yl)-amine

Recent Advances in the Study of Dimethyl-(2',5'-dichloro-5-fluoro-biphenyl-3-yl)-amine (CAS: 1361797-46-7)

Dimethyl-(2',5'-dichloro-5-fluoro-biphenyl-3-yl)-amine (CAS: 1361797-46-7) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. This research brief synthesizes the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

The compound's unique structural features, including the presence of dichloro and fluoro substituents on the biphenyl scaffold, contribute to its distinct chemical reactivity and biological interactions. Recent synthetic methodologies have optimized the production of Dimethyl-(2',5'-dichloro-5-fluoro-biphenyl-3-yl)-amine, enabling more efficient and scalable routes for its use in pharmaceutical research. These advancements have facilitated further exploration of its pharmacological properties.

In vitro and in vivo studies have demonstrated that Dimethyl-(2',5'-dichloro-5-fluoro-biphenyl-3-yl)-amine exhibits promising biological activities, including potential anti-inflammatory and anticancer effects. Mechanistic studies suggest that the compound may interact with specific cellular targets, such as kinases or nuclear receptors, although further research is needed to fully elucidate its mode of action. These findings highlight the compound's potential as a lead structure for the development of new therapeutic agents.

Recent research has also investigated the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data indicate favorable bioavailability and metabolic stability, making it a viable candidate for further drug development. However, challenges such as potential toxicity and off-target effects must be addressed in future studies to ensure its safe and effective use in clinical settings.

Collaborative efforts between academic and industrial researchers have accelerated the exploration of Dimethyl-(2',5'-dichloro-5-fluoro-biphenyl-3-yl)-amine's therapeutic potential. For instance, partnerships have been established to screen the compound against a broad range of disease models, identifying new indications and optimizing its pharmacological profile. These collaborations are critical for translating basic research findings into tangible therapeutic advancements.

In conclusion, Dimethyl-(2',5'-dichloro-5-fluoro-biphenyl-3-yl)-amine (CAS: 1361797-46-7) represents a promising compound in the field of chemical biology and pharmaceutical research. Its unique structural and biological properties make it a valuable candidate for further investigation and development. Future studies should focus on elucidating its precise mechanisms of action, optimizing its therapeutic efficacy, and addressing potential safety concerns to fully realize its clinical potential.